4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine

• IUPAC Name: 4-methyl-6-(4-methylsulfonylpiperazin-1-yl)pyrimidin-2-amine
• InChI: InChI=1S/C10H17N5O2S/c1-8-7-9(13-10(11)12-8)14-3-5-15(6-4-14)18(2,16)17/h7H,3-6H2,1-2H3,(H2,11,12,13)
• InChI Key: UXRLIRQHBONYJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)N2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C10H17N5O2S
• Molecular Weight: 271.34 g/mol

Description

4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine, also known as PD0325901, is a small molecule inhibitor of the mitogen-activated protein kinase (MAPK) pathway. This compound has been widely used in scientific research to study the role of MAPK signaling in various biological processes.

Mechanism of Action

4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine inhibits the activity of MEK1/2, which are upstream kinases in the MAPK pathway. This pathway is involved in the regulation of various biological processes, including cell proliferation, differentiation, and survival. By inhibiting the MAPK pathway, 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine can block the downstream effects of MAPK signaling, leading to changes in cellular behavior.
Biochemical and Physiological Effects:
4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine has been shown to have a variety of biochemical and physiological effects. Inhibition of the MAPK pathway by 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine can lead to decreased cell proliferation, increased cell differentiation, and increased cell death. Additionally, 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine in lab experiments is its specificity for MEK1/2. This compound has been shown to have minimal off-target effects, making it a useful tool for studying the effects of MAPK signaling. However, one limitation of using 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine is its short half-life, which may require frequent dosing in experiments.

Future Directions

There are several future directions for research involving 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine. One area of interest is the development of combination therapies using 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine and other targeted inhibitors. Additionally, 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine may be useful in the treatment of inflammatory diseases, and further research is needed to explore this potential application. Finally, the effects of 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine on various cell types and in different disease models should be further investigated to fully understand its potential therapeutic applications.

Scientific Research Applications

4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine has been used extensively in scientific research to study the role of MAPK signaling in various biological processes. This compound has been shown to inhibit the activity of MEK1/2, which are upstream kinases in the MAPK pathway. By inhibiting the MAPK pathway, 4-methyl-6-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinamine can be used to study the effects of MAPK signaling on cell proliferation, differentiation, and survival.